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Compound of Interest

Compound Name: N-Oleoyl valine

Cat. No.: B10776000 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe and

compliant laboratory environment is paramount. This guide provides comprehensive

procedures for the proper disposal of N-Oleoyl Valine, prioritizing safety and regulatory

adherence.

Disclaimer: No specific Safety Data Sheet (SDS) for N-Oleoyl Valine was found. The following

information is based on the properties of the closely related compound, L-Valine, and general

best practices for laboratory chemical waste. It is imperative to conduct a site-specific risk

assessment and consult with your institution's Environmental Health and Safety (EHS)

department before handling and disposal.

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure all personnel handling N-Oleoyl Valine are

familiar with these safety protocols:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety goggles, and a laboratory coat to prevent skin and eye

contact.[1][2]

Ventilation: Handle the compound in a well-ventilated area. For procedures that may

generate dust or aerosols, use a chemical fume hood.[3]
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Spill Management: In the event of a spill, avoid generating dust. Carefully sweep the solid

material into a designated, labeled waste container. Clean the spill area with a damp cloth.[3]

Step-by-Step Disposal Protocol
The disposal of N-Oleoyl Valine must be conducted in accordance with institutional guidelines

and local, state, and federal regulations.

1. Waste Identification and Collection:

Collect waste N-Oleoyl Valine in a clearly labeled, sealed, and compatible waste container.

Do not mix with other waste streams unless compatibility has been confirmed.

2. Disposal of Small Quantities:

For small quantities of solid waste, place the material in a designated container for non-

hazardous or laboratory chemical waste, as determined by your institution's waste

management plan.[3]

3. Disposal of Large Quantities:

For larger quantities, it is crucial to consult your institution's EHS department for specific

disposal instructions.

Incineration in a licensed hazardous waste facility is a common and effective disposal

method for many organic compounds.[3]

4. Contaminated Materials:

Any materials that have come into contact with N-Oleoyl Valine, such as weighing paper,

gloves, or pipette tips, should be disposed of in the same solid chemical waste container.[3]

[4]

Summary of Chemical and Physical Properties
The following table summarizes the available data for N-Oleoyl Valine and the related

compound L-Valine.
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Property N-Oleoyl Valine L-Valine

Molecular Formula C₂₃H₄₃NO₃[5][6] C₅H₁₁NO₂[1]

Molecular Weight 381.6 g/mol [5][6] 117.15 g/mol [1]

Appearance A solution in methyl acetate[7] White crystalline powder[1][8]

Odor Not specified Odorless[1][8]

Melting Point Not available 315 °C / 599 °F[1][8]

Solubility
DMF: 10 mg/ml, DMSO: 12

mg/ml, Ethanol: 12 mg/ml[5]
Water: 85 g/L (25 °C)[8]

Stability Stable for ≥ 2 years at -20°C[5]
Stable under normal

conditions[1]

Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of N-Oleoyl Valine.
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Start: N-Oleoyl Valine Waste Generated
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Place in Labeled, Sealed Container for Non-Hazardous Chemical Waste

Consult Institutional EHS for Specific Instructions

Dispose of Contaminated Materials (Gloves, etc.) in the Same Manner

Incineration at a Licensed Facility is a Likely Option

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the disposal of N-Oleoyl Valine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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